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Compound of Interest

Compound Name: 1-Hydroxy-6-methylsulfonylindole

Cat. No.: B064835 Get Quote

For laboratory professionals engaged in research and development, the proper management

and disposal of chemical waste are paramount to ensuring a safe working environment and

maintaining environmental compliance. This document provides a comprehensive, step-by-step

guide for the safe disposal of 1-Hydroxy-6-methylsulfonylindole, a compound that requires

careful handling due to its potential hazards.

Hazard Profile and Safety Summary
1-Hydroxy-6-methylsulfonylindole is classified with specific hazards that necessitate

stringent safety protocols during handling and disposal. Understanding these hazards is the

first step in a safe disposal workflow.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Hydroxy-6-methylsulfonylindole is associated with the following hazards[1]:

Skin Irritation (H315): Causes skin irritation.

Serious Eye Irritation (H319): Causes serious eye irritation.

Respiratory Irritation (H335): May cause respiratory irritation.

The table below summarizes the key safety information derived from its GHS classification.
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Hazard Classification GHS Hazard Statement
Precautionary Statements
(Disposal Relevant)

Skin Corrosion/Irritation H315: Causes skin irritation

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 1-Hydroxy-6-
methylsulfonylindole waste. This procedure is designed to minimize risk to personnel and the

environment.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure that appropriate personal protective equipment is

worn. This includes, but is not limited to:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b064835?utm_src=pdf-body
https://www.benchchem.com/product/b064835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

Closed-toe shoes

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent accidental chemical reactions.

Solid Waste: Collect solid 1-Hydroxy-6-methylsulfonylindole waste, including

contaminated consumables (e.g., weigh boats, contaminated paper towels), in a designated,

properly labeled, and sealed container.

Liquid Waste: Solutions containing 1-Hydroxy-6-methylsulfonylindole should be collected

in a separate, sealed, and clearly labeled waste container. Avoid mixing with other

incompatible waste streams.

Step 3: Waste Container Labeling

All waste containers must be accurately and clearly labeled. The label should include:

The full chemical name: "Waste 1-Hydroxy-6-methylsulfonylindole"

The primary hazards (e.g., "Irritant")

The date of accumulation

The name of the principal investigator or laboratory group

Step 4: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic. Ensure that the storage area is designed for hazardous waste and that

incompatible chemicals are not stored in close proximity.
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Step 5: Final Disposal

The final disposal of 1-Hydroxy-6-methylsulfonylindole must be conducted through an

approved hazardous waste disposal facility.[2][3] Adhere to all institutional, local, and national

regulations governing chemical waste disposal. Do not attempt to dispose of this chemical

down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 1-Hydroxy-6-
methylsulfonylindole.
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Caption: Disposal Workflow for 1-Hydroxy-6-methylsulfonylindole.
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This guide provides a foundational framework for the safe disposal of 1-Hydroxy-6-
methylsulfonylindole. It is imperative for all laboratory personnel to supplement this

information with their institution's specific safety and environmental health protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Hydroxy-6-methylsulfonylindole | C9H9NO3S | CID 703538 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. sigmaaldrich.com [sigmaaldrich.com]

3. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 1-Hydroxy-6-
methylsulfonylindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064835#1-hydroxy-6-methylsulfonylindole-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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